2-{(5E)-5-[4-(acetyloxy)-3-ethoxybenzylidene]-6-oxo-5,6-dihydro[1,3]thiazolo[3,2-b][1,2,4]triazol-2-yl}phenyl acetate

Specification

• Molecular Formula: C23H19N3O6S
• Molecular Weight: 465.5 g/mol
• IUPAC Name: [4-[(E)-[2-(2-acetyloxyphenyl)-6-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-ylidene]methyl]-2-ethoxyphenyl] acetate
• Standard InChI: InChI=1S/C23H19N3O6S/c1-4-30-19-11-15(9-10-18(19)32-14(3)28)12-20-22(29)26-23(33-20)24-21(25-26)16-7-5-6-8-17(16)31-13(2)27/h5-12H,4H2,1-3H3/b20-12+
• Standard InChI Key: LWDBMUCDIDFULC-UDWIEESQSA-N
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C/2\C(=O)N3C(=NC(=N3)C4=CC=CC=C4OC(=O)C)S2)OC(=O)C
• SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4OC(=O)C)S2)OC(=O)C
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4OC(=O)C)S2)OC(=O)C

Introduction

2-{(5E)-5-[4-(acetyloxy)-3-ethoxybenzylidene]-6-oxo-5,6-dihydrothiazolo[3,2-b]triazol-2-yl}phenyl acetate is a complex organic compound belonging to the class of thiazolo[3,2-b]triazoles. This molecule features a unique structure with a thiazole ring fused to a triazole ring, along with various substituents that enhance its chemical properties and potential biological activities. The compound is primarily studied in the fields of medicinal chemistry and organic synthesis due to its potential therapeutic applications, particularly as antimicrobial and anticancer agents.

Molecular Formula and Weight

• Molecular Formula: C22H22N4O5S

• Molecular Weight: 442.50 g/mol

Structural Features

• The compound contains a thiazolo[3,2-b]triazole core.

• It includes substituents such as acetyloxy and ethoxy groups attached to a benzylidene moiety.

• The presence of nitrogen and sulfur in its ring structures classifies it as a heterocyclic compound.

Chemical Reactions

The compound can undergo various chemical reactions, including oxidation and reduction, using reagents like potassium permanganate and sodium borohydride. The specific products formed depend on the reaction conditions employed.

Synthesis Methods

The synthesis of 2-{(5E)-5-[4-(acetyloxy)-3-ethoxybenzylidene]-6-oxo-5,6-dihydrothiazolo[3,2-b]triazol-2-yl}phenyl acetate typically involves multiple steps. The reaction conditions, such as temperature, solvent choice, and catalysts, are optimized to maximize yield and purity. Techniques like high-performance liquid chromatography (HPLC) may be used for purification.

Mechanism of Action and Biological Activities

The mechanism of action of this compound is believed to involve interaction with specific biological targets such as enzymes or receptors. This interaction may modulate their activity, leading to various biological effects, including potential antimicrobial or anticancer activities.

Potential Therapeutic Applications

• Antimicrobial Agents: The compound's structure suggests potential activity against microbial pathogens.

• Anticancer Agents: Its interaction with biological targets could inhibit cancer cell growth.